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Compound of Interest

Compound Name: Silver citrate

cat. No.: BOg6174

An In-depth Technical Guide to Silver Citrate: Chemical Properties and Structure

Introduction

Silver citrate, the trisilver salt of citric acid, is an inorganic compound recognized for its potent
antimicrobial properties. It is a white, crystalline powder that is notably sensitive to light.[1][2]
With the chemical formula AgsCeHsO7, it serves as a source of silver ions (Ag*), which are the
active species responsible for its biocidal effects.[3] This has led to its application as an anti-
infective agent, a preservative in cosmetic formulations, and an antimicrobial component in
medical devices.[4][5][6] This guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and key experimental protocols related to silver citrate
for professionals in research and drug development.

Chemical Structure and Identification

Silver citrate is an achiral molecule formed by the ionic interaction between three silver(l)
cations and one citrate anion.[7] The citrate anion, derived from citric acid, provides multiple
carboxylate and hydroxyl groups that coordinate with the silver ions. In the solid state, silver
citrate forms a three-dimensional coordination polymer network characterized by irregular
[AgOa4] polyhedra.[5] A notable feature of the citrate moiety is an intramolecular hydrogen bond
between the hydroxyl group and a terminal carboxylate group.[5]

Table 1: Chemical ldentifiers and Structural Information
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Identifier Value Reference
trisilver;2-

IUPAC Name hydroxypropane-1,2,3- [6][8]
tricarboxylate
Trisilver citrate, Silver(l) citrate,

Synonyms o o [1][4116]
Citric acid trisilver salt

CAS Number 126-45-4 [11[21[4]

Molecular Formula CeHsAgsO7 [2][41[8]

Molecular Weight 512.70 g/mol [21[41[6]1[7]
C(C(=0)[O-])c(CCc(=0)[O-

SMILES (C(=0)[O-])C(CC(=0)[O-]) 7

(C(=0)[O-])O.[Ag+].[Ag+].[Ag+]

| InChiKey | QUTYHQJYVDNJJA-UHFFFAOYSA-K |[7] |

Physicochemical Properties

The physical and chemical properties of silver citrate are critical for its handling, formulation,

and application. It is a dense, white powder that darkens upon exposure to light due to the

photoreduction of silver ions.[2] Its solubility is a key factor in its use as an antimicrobial, as its

activity depends on the release of silver ions into an aqueous environment.

Table 2: Summary of Physicochemical Properties
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Property Value Reference
White, heavy, crystalline
Appearance . [1][2][6]
powder; darkens in light
Melting Point Decomposes at 170 °C [9]
- ) 309.6 °C at 760 mmHg (Likely
Boiling Point [1]

data for citric acid)

Solubility in Water

Sparingly soluble; 1 part in
3500 parts water (approx. 0.29
g/L)

[1](21[3]

Solubility in Other Solvents

More soluble in boiling water;
very soluble in dilute nitric acid
and ammonia. Soluble in citric
acid solutions via complex

formation.

[1](2][3]

Stability

Stable under recommended
storage conditions; light-
sensitive. Decomposes upon

heating.

[21(51(€]

| Percent Composition | C: 14.06%, H: 0.98%, Ag: 63.12%, O: 21.84% |[2] |

Spectroscopic Data

Spectroscopic analysis is essential for the characterization and quality control of silver citrate.

Table 3: Key Spectroscopic Data for Silver Citrate
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Technique Observation Reference

~3429 (broad, O-H stretch);
~2943 & ~2864 (C-H2

FTIR (cm~?) [10]
stretch); ~1650 (C=0

stretch)

A peak at ~284 nm may be
UV-Vis (nm) associated with (Ag*)s/citrate [11]

complexes.

The compound has been
105Ag NMR characterized by 1°°Ag NMR [12]

spectroscopy.

Crystalline silver citrate
exhibits characteristic

XRD _ _ [3]
diffraction patterns that can be

used for phase identification.

| DSC | Shows a characteristic exothermic peak corresponding to its decomposition into
elemental silver. |[3] |

Experimental Protocols

Detailed methodologies are crucial for the synthesis and evaluation of silver citrate in a
research setting.

Synthesis of Silver Citrate

This protocol describes a common precipitation method for synthesizing silver citrate from
silver nitrate and sodium citrate.[3][13]

Materials:
 Silver nitrate (AgNO3)

e Trisodium citrate (NasCeHs07)
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» Reverse osmosis (RO) or deionized water

« Filtration apparatus (e.g., Buchner funnel)

e Drying oven

Methodology:

» Prepare agueous solutions of silver nitrate and trisodium citrate using stoichiometric
amounts in RO water.

e Slowly add the silver nitrate solution to the vigorously stirring sodium citrate solution at room
temperature.

» Awhite precipitate of silver citrate (AgsCeHsO7) will form immediately according to the
reaction: 3AgNOs + NasCeHs07 — Ag3zCeHs07(s) + 3NaNO3[3]

o Continue stirring for a designated period (e.g., 30 minutes) to ensure complete reaction.

o Separate the white precipitate from the solution by filtration.

o Wash the collected precipitate thoroughly with RO water to remove any unreacted reagents
and sodium nitrate byproduct.

o Dry the purified silver citrate powder in an oven at a controlled temperature (e.g., 60-80 °C)
until a constant weight is achieved. Store the final product protected from light.

Solution Preparation

Reaction ificati i
Prepare NasCsHsO7 Purification & Drying
Solution A
Mix Solutions Precipitation of o e o Final Product:
(Stirring) Ag3CeHsO7 Filter PreclpllateHWash with DI WateHDry Powder Pure Silver Citrate
Prepare AgNO: [N B
Solution

Click to download full resolution via product page

Caption: Workflow for the synthesis of silver citrate via precipitation.
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Antimicrobial Activity Screening (Bacteriostatic Disk
Diffusion Test)

This protocol provides a basic method to screen the antimicrobial activity of silver citrate

solutions against a target microorganism, such as Pseudomonas aeruginosa.[3][14]

Materials:

Synthesized silver citrate

Citric acid (for dissolving silver citrate)

Sterile RO water

Target microorganism culture (e.g., Pseudomonas aeruginosa)

Nutrient agar plates

Sterile antibiotic assay disks (e.g., 13 mm Whatman)

Micropipette

Incubator

Methodology:

Prepare a stock solution of silver citrate complex by dissolving a known mass of silver
citrate in an aqueous citric acid solution.

Dilute the stock solution with sterile water to achieve the desired final concentration of silver
ions (e.g., 100 ppm).

Prepare a bacterial lawn by evenly spreading a standardized inoculum of the target
microorganism onto the surface of a nutrient agar plate.

Using a sterile micropipette, apply a precise volume (e.g., 100 pL) of the diluted silver
citrate solution onto a sterile assay disk, ensuring complete wetting.
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» Carefully place the wetted disk onto the center of the inoculated agar plate.

¢ As a negative control, use a disk wetted with the sterile citric acid vehicle solution without
silver citrate. A positive control with a known antibiotic can also be included.

¢ Incubate the plates under appropriate conditions for the microorganism (e.g., 37 °C for 18-24
hours).

» Measure the diameter of the zone of inhibition (the clear area around the disk where
bacterial growth is prevented) in millimeters. A larger zone indicates greater antimicrobial
activity.

Antimicrobial Mechanism of Action

The primary antimicrobial activity of silver citrate stems from the release of Ag* ions. The
mechanism is multifaceted and involves several simultaneous attacks on microbial cells.[15]
[16]

» Cell Envelope Disruption: Ag* ions have a high affinity for sulfur-containing proteins in the
bacterial cell wall and membrane.[17] Binding to these proteins disrupts cell wall integrity and
increases membrane permeability, leading to leakage of essential cellular components.

« Intracellular Damage: lons that penetrate the cell can denature critical enzymes and
ribosomes by binding to functional groups (e.g., sulfhydryl, amino, phosphate), thereby
inhibiting protein synthesis and ATP production.[17]

o DNA Interaction: Silver ions can interact with the DNA of the microorganism, causing it to
condense and lose its ability to replicate, which halts cell division.[18]

o Reactive Oxygen Species (ROS) Generation: Ag* ions can catalyze the production of ROS,
such as hydroxyl radicals. This induces a state of severe oxidative stress, leading to
widespread damage to lipids, proteins, and nucleic acids.[15][16]

« Signal Transduction Interference: Silver can interfere with cellular signaling by
dephosphorylating key protein substrates in signal transduction pathways.[15][16] This
disruption can halt essential processes and may trigger programmed cell death.
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Caption: Multifaceted antimicrobial mechanism of action for silver ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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